Cas no 946347-45-1 (3,4-dimethyl-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
• CAS No: 946347-45-1
• MF: C₂₃H₂₆N₄O₂S
• MW: 422.543143749237
• CID: 5892136
• PubChem ID: 26843090
• Update Time: 2025-06-27

3,4-dimethyl-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3,4-dimethyl-N-[4-[6-(1-piperidinyl)-3-pyridazinyl]phenyl]-
• 946347-45-1
• F2588-0631
• 3,4-dimethyl-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• AKOS004998164
• 3,4-dimethyl-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzenesulfonamide
• 3,4-dimethyl-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
• 3,4-dimethyl-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

• Inchi： 1S/C23H26N4O2S/c1-17-6-11-21(16-18(17)2)30(28,29)26-20-9-7-19(8-10-20)22-12-13-23(25-24-22)27-14-4-3-5-15-27/h6-13,16,26H,3-5,14-15H2,1-2H3
• InChI Key： FSSVGCRFIUBGHN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(N4CCCCC4)C=C3)C=C2)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 422.17764726g/mol
• Monoisotopic Mass: 422.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 666.9±65.0 °C(Predicted)
• pka: 7.44±0.10(Predicted)

Additional information on 3,4-dimethyl-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzene-1-sulfonamide

3,4-Dimethyl-N-{4-6-(Piperidin-1-yl)Pyridazin-3-ylPhenyl}Benzene-1-Sulfonamide (CAS No. 946347-45-1)

The compound 3,4-Dimethyl-N-{4-6-(Piperidin-1-yl)Pyridazin-3-ylPhenyl}Benzene-1-Sulfonamide, identified by the CAS registry number 946347-45-1, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential as a candidate for drug development, particularly in the treatment of various therapeutic areas such as oncology and neurodegenerative diseases.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with two methyl groups at the 3 and 4 positions. The sulfonamide group is connected to a phenyl ring that is substituted with a pyridazine moiety. The pyridazine ring is itself substituted with a piperidine group at the 6-position, creating a highly functionalized structure. This intricate architecture allows for diverse interactions with biological targets, making it an attractive candidate for further exploration.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and bioavailability. Studies have demonstrated that the compound exhibits excellent solubility in aqueous media, which is a critical factor for its potential use in drug delivery systems. Additionally, preliminary pharmacokinetic studies have shown promising results, indicating that the compound may have favorable absorption and distribution properties within the body.

The pharmacological activity of this compound has been extensively studied in vitro and in vivo models. In vitro assays have revealed that it possesses potent inhibitory activity against several key enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that the compound could be developed as a therapeutic agent for conditions where these enzymes play a pivotal role.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to understand the binding interactions of this compound with its target proteins. These studies have provided valuable insights into the molecular mechanisms underlying its activity, paving the way for further optimization of its structure to enhance potency and selectivity.

In terms of applications, this compound holds great promise in the field of drug discovery. Its unique combination of structural features and pharmacological properties makes it an ideal candidate for exploring novel therapeutic strategies. Researchers are currently investigating its potential as an anti-cancer agent, given its ability to inhibit key oncogenic pathways. Additionally, preliminary studies suggest that it may also have neuroprotective properties, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease.

Looking ahead, further research is needed to fully elucidate the mechanisms of action of this compound and to evaluate its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable therapeutic agent.

In conclusion, 3,4-Dimethyl-N-{4-6-(Piperidin-1-yl)Pyridazin-3-ylPhenyl}Benzene-1-Sulfonamide (CAS No. 946347-45-1) represents a significant advancement in medicinal chemistry. With its unique structural features and promising pharmacological properties, this compound has the potential to contribute significantly to the development of novel therapeutics in various disease areas.